An In-depth Technical Guide to the Synthesis and Characterization of N-Nitroso Theophylline
An In-depth Technical Guide to the Synthesis and Characterization of N-Nitroso Theophylline
For Researchers, Scientists, and Drug Development Professionals
Abstract: This document provides a comprehensive technical overview of N-Nitroso Theophylline (B1681296), a significant N-nitroso impurity associated with the pharmaceutical agent Theophylline. N-nitroso compounds are classified as a 'cohort of concern' due to their potential carcinogenic properties, making their detection and control critical in drug manufacturing.[1] This guide details the synthesis, purification, and characterization of N-Nitroso Theophylline, offering structured data, detailed experimental protocols, and workflow visualizations to support research and quality control efforts in the pharmaceutical industry.
Chemical and Physical Properties
N-Nitroso Theophylline can exist as different isomers, primarily through nitrosation of the secondary amine within the imidazole (B134444) ring of the theophylline structure. The most cited isomers are N7-Nitroso Theophylline and N9-Nitroso Theophylline.[2][3] Theophylline itself is a methylxanthine drug used to treat respiratory diseases like asthma and COPD.[4] The formation of its N-nitroso derivative is a critical concern for safety and regulatory compliance.[5]
Quantitative data for the primary N-nitroso derivative and its isomers are summarized below.
| Property | N9-Nitroso Theophylline | N7-Nitroso Theophylline | N-Nitroso Theophylline EP Impurity D |
| IUPAC Name | 1,3-dimethyl-9-nitroso-3,9-dihydro-1H-purine-2,6-dione[5] | 1,3-dimethyl-7-nitroso-1H-purine-2,6(3H,7H)-dione[2] | N-methyl-4-[methyl(nitroso)amino]-1H-imidazole-5-carboxamide[6] |
| Molecular Formula | C₇H₇N₅O₃[5] | C₇H₇N₅O₃[2] | C₆H₉N₅O₂[6] |
| Molecular Weight | 209.16 g/mol [5] | 209.16 g/mol [2] | 183.17 g/mol [6] |
| Parent Drug | Theophylline[5] | Theophylline[2] | Theophylline[6] |
| Canonical SMILES | O=C1C2=C(N(C)C(N1C)=O)N(N=O)C=N2[3] | O=C(N1C)N(C)C2=C(N(N=O)C=N2)C1=O[2] | CNC(=O)C1=C(N=CN1)N(C)N=O[6] |
| CAS Number | Not Available[5] | Not Available[2] | Not Available[6] |
Synthesis and Purification
The synthesis of N-nitrosamines traditionally involves the reaction of a secondary amine with a nitrosating agent, such as nitrous acid generated in situ from sodium nitrite (B80452) and a mineral acid.[7] Alternative and modern approaches utilize reagents like tert-butyl nitrite (TBN) or dinitrogen tetroxide, which can be advantageous in continuous flow systems or for substrates sensitive to aqueous conditions.[7][8]
Logical Pathway for Nitrosamine (B1359907) Formation
The formation of N-nitroso impurities is a significant concern in pharmaceutical manufacturing. It typically occurs when a secondary or tertiary amine functional group within an active pharmaceutical ingredient (API) or its precursors reacts with a nitrosating agent.
Experimental Protocol: Synthesis of N-Nitroso Theophylline
This protocol is a representative method based on general nitrosation chemistry. Caution: N-nitroso compounds are potent carcinogens and should be handled with extreme care using appropriate personal protective equipment in a designated fume hood.
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Dissolution: Dissolve Theophylline (1 equivalent) in a suitable solvent, such as a mixture of acetic acid and water. A patent for a related synthesis uses a mass-to-volume ratio of approximately 1g per 10ml of acetic acid.[9]
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Cooling: Cool the solution to 0-5 °C in an ice bath with continuous stirring.
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Nitrosation: Prepare a solution of sodium nitrite (NaNO₂) (1.5 equivalents) in water. Add this solution dropwise to the cooled Theophylline solution over 30-60 minutes, ensuring the temperature remains below 10 °C. The reaction is typically carried out under acidic conditions to generate the nitrosating agent, nitrous acid (HNO₂), in situ.[7]
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Reaction: Allow the mixture to stir at 0-5 °C for 2-4 hours after the addition is complete. Monitor the reaction progress using a suitable analytical technique, such as Thin Layer Chromatography (TLC) or LC-MS.
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Quenching: Once the reaction is complete, quench any excess nitrous acid by adding a solution of a quenching agent, such as sulfamic acid or ammonium (B1175870) sulfamate, until effervescence ceases.
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Extraction: Adjust the pH of the solution to neutral (pH 7) using a base like sodium bicarbonate. Extract the product into an organic solvent such as dichloromethane (B109758) or ethyl acetate (B1210297) (3x volumes).
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Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate the solvent under reduced pressure to yield the crude N-Nitroso Theophylline.
Purification Protocol
Effective purification is crucial to isolate the N-Nitroso Theophylline from unreacted starting material and byproducts.[10]
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Column Chromatography: The crude product can be purified using silica (B1680970) gel column chromatography. A gradient elution system, for example, starting with hexane (B92381) and gradually increasing the polarity with ethyl acetate, can effectively separate the desired compound.
-
Recrystallization: If the product is a solid, recrystallization from a suitable solvent system (e.g., ethanol/water, ethyl acetate/hexane) can be employed to achieve high purity.[10]
Synthesis and Purification Workflow
Characterization and Analytical Methods
Thorough characterization is essential to confirm the identity and purity of the synthesized N-Nitroso Theophylline.[11] Given their potential health risks, highly sensitive and specific analytical methods are required for their detection at trace levels in pharmaceutical products.[1][12]
| Technique | Expected Characteristics for N-Nitroso Theophylline |
| Infrared (IR) Spectroscopy | - N=O stretching vibration: A characteristic weak band around 1425–1490 cm⁻¹.[8]- N-N stretching vibration: A band in the region of 1010–1150 cm⁻¹.[8]- C=O stretching (from purine (B94841) ring): Strong bands similar to theophylline, likely around 1650-1750 cm⁻¹. |
| Mass Spectrometry (MS) | - Molecular Ion (M⁺): Should be observable.[12]- Characteristic Fragments: Loss of the nitroso group (-NO) resulting in a fragment at M-30. Loss of nitroxyl (B88944) (-HNO) may show a fragment at M-31.[12]- m/z 30: An ion of variable intensity corresponding to NO⁺ is often present.[12] |
| Nuclear Magnetic Resonance (NMR) Spectroscopy | - ¹H NMR: Signals corresponding to the two N-methyl groups of the theophylline backbone would be present. The chemical shifts of protons near the nitrosated nitrogen would be altered compared to the parent theophylline.- ¹³C NMR: Signals for the 7 carbons would be observed, with the carbon attached to the nitrosated nitrogen showing a shift. |
| UV/Visible Spectroscopy | N-nitrosoamines typically show two absorption bands: one around λ 230–235 nm and another weaker band at λ 330–350 nm.[8] |
Experimental Protocol: Analysis by LC-HRMS
Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS) is a powerful technique for the detection and quantification of nitrosamine impurities with high sensitivity and selectivity.[1]
-
Standard Preparation: Prepare a stock solution of the synthesized and purified N-Nitroso Theophylline reference standard in a suitable solvent (e.g., methanol). Create a series of calibration standards by serial dilution covering the expected concentration range (e.g., 0.05 to 0.5 µ g/sample ).[13]
-
Sample Preparation: Accurately weigh the drug substance or product (e.g., Theophylline API). Dissolve and dilute it in the same solvent as the standards to a known final concentration.
-
Chromatographic Conditions:
-
Column: A C18 reverse-phase column is commonly used.[14]
-
Mobile Phase: A gradient elution using water and methanol (B129727) (or acetonitrile), often with a modifier like formic acid, to achieve effective separation from the API and other impurities.
-
Flow Rate: Typically 0.2-0.5 mL/min.
-
Injection Volume: 5-10 µL.
-
-
Mass Spectrometry Conditions:
-
Ionization Source: Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI).[14]
-
Resolution: Set to >10,000 to achieve high resolution.[1]
-
Detection Mode: Positive ion mode. Monitor for the exact mass of the protonated molecule [M+H]⁺ of N-Nitroso Theophylline (e.g., m/z 210.0676 for C₇H₇N₅O₃).
-
Fragmentation (MS/MS): For confirmation, monitor characteristic fragment ions.
-
-
Quantification: Construct a calibration curve by plotting the peak area of the reference standard against its concentration. Determine the concentration of N-Nitroso Theophylline in the sample by interpolating its peak area from the calibration curve. The limit of quantification (LOQ) for such methods can be as low as a few nanograms per milliliter.[14]
Analytical Characterization Workflow
References
- 1. fda.gov [fda.gov]
- 2. veeprho.com [veeprho.com]
- 3. clearsynth.com [clearsynth.com]
- 4. N-Nitroso Theophylline EP Impurity D | CAS No- NA | N-Nitroso Theophylline [chemicea.com]
- 5. veeprho.com [veeprho.com]
- 6. N-Nitroso Theophyllidine | C6H9N5O2 | CID 175674587 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 7. schenautomacao.com.br [schenautomacao.com.br]
- 8. Thieme E-Books & E-Journals [thieme-connect.de]
- 9. CN104744470A - Synthesis method for theophylline - Google Patents [patents.google.com]
- 10. Mitigating N-nitroso Impurities in the API Manufacturing Process [aquigenbio.com]
- 11. cleanchemlab.com [cleanchemlab.com]
- 12. osti.gov [osti.gov]
- 13. cdc.gov [cdc.gov]
- 14. mdpi.com [mdpi.com]
